The Ubiquitous Sulfoxide: A Deep Dive into its Natural Occurrence in Plants
The Ubiquitous Sulfoxide: A Deep Dive into its Natural Occurrence in Plants
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
Sulfoxides are a class of organosulfur compounds characterized by a sulfinyl functional group (R-S(=O)-R'). While prevalent in synthetic chemistry, they also represent a significant and biologically active class of natural products found within the plant kingdom. This technical guide provides a comprehensive overview of the natural occurrence of sulfoxides in plants, with a primary focus on two of the most researched groups: the S-alk(en)yl-L-cysteine sulfoxides from Allium species and sulforaphane (B1684495), a potent isothiocyanate derived from its glucosinolate precursor, glucoraphanin (B191350) (a sulfoxide), in Brassica vegetables. This document delves into their biosynthesis, chemical diversity, and the molecular mechanisms underlying their much-lauded health benefits. Quantitative data, detailed experimental protocols, and visual representations of key pathways are provided to serve as a valuable resource for researchers in the fields of natural product chemistry, pharmacology, and drug development.
I. Major Classes of Plant-Derived Sulfoxides
The natural occurrence of sulfoxides in the plant kingdom is diverse, but two families, Amaryllidaceae (specifically the genus Allium) and Brassicaceae, are particularly rich sources of these bioactive compounds.
S-Alk(en)yl-L-cysteine Sulfoxides in Allium Species
The characteristic flavor and medicinal properties of Allium species, such as garlic (Allium sativum) and onion (Allium cepa), are largely attributed to their content of S-alk(en)yl-L-cysteine sulfoxides. The most abundant of these is alliin (B105686) (S-allyl-L-cysteine sulfoxide) in garlic.[1][2] When the plant tissue is damaged, the enzyme alliinase comes into contact with alliin, catalyzing its conversion to the highly reactive and odorous compound, allicin.[3][4] Other notable cysteine sulfoxides in Allium species include methiin, propiin, and isoalliin.[5]
Glucoraphanin and Sulforaphane in Brassica Species
Cruciferous vegetables of the Brassica genus, including broccoli (Brassica oleracea var. italica), cabbage, and kale, are rich in glucosinolates, which are sulfur-containing precursors to isothiocyanates.[6][7] Glucoraphanin , a methylsulfinylalkyl glucosinolate, is the precursor to sulforaphane , a potent inducer of phase II detoxification enzymes.[8][9] Similar to the alliin-alliinase system, tissue damage brings the enzyme myrosinase into contact with glucoraphanin, leading to the formation of sulforaphane.[9]
II. Biosynthesis of Plant Sulfoxides
The biosynthetic pathways of these prominent sulfoxides have been the subject of extensive research.
Biosynthesis of Alliin in Allium sativum
The biosynthesis of alliin is believed to originate from the tripeptide glutathione.[10][11] The pathway involves a series of enzymatic steps, including the removal of glycyl and γ-glutamyl groups and a final stereospecific oxidation of S-allyl-L-cysteine (SAC) to form alliin.[12][13]
Biosynthesis of Sulforaphane from Glucoraphanin
The formation of sulforaphane is a two-step process initiated upon plant cell disruption. The precursor, glucoraphanin, is synthesized from the amino acid methionine through a multi-step process involving chain elongation and core glucosinolate structure formation.[8]
References
- 1. Quantitative Determination of Allicin and Alliin from Garlic by HPLC* - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. dc.etsu.edu [dc.etsu.edu]
- 3. researchgate.net [researchgate.net]
- 4. Keap1-Nrf2 Signaling: A Target for Cancer Prevention by Sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
- 5. pubs.acs.org [pubs.acs.org]
- 6. HPLC method validation for measurement of sulforaphane level in broccoli by-products - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. researchgate.net [researchgate.net]
- 8. nature4science.com [nature4science.com]
- 9. scribd.com [scribd.com]
- 10. Frontiers | Allicin and Digestive System Cancers: From Chemical Structure to Its Therapeutic Opportunities [frontiersin.org]
- 11. phcog.com [phcog.com]
- 12. Alliin content in various garlic (Allium sativum L.) varieties. [wisdomlib.org]
- 13. Frontiers | Allicin in Digestive System Cancer: From Biological Effects to Clinical Treatment [frontiersin.org]
